Cas no 1780193-07-8 (3-(Propan-2-yloxy)cyclobutane-1-carbaldehyde)

• Product Name: 3-(Propan-2-yloxy)cyclobutane-1-carbaldehyde
• CAS No: 1780193-07-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5812376
• PubChem ID: 105428356
• Update Time: 2025-09-21

3-(Propan-2-yloxy)cyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-6963966
• 1780193-07-8
• 3-(propan-2-yloxy)cyclobutane-1-carbaldehyde
• 3-(Propan-2-yloxy)cyclobutane-1-carbaldehyde

• Inchi： 1S/C8H14O2/c1-6(2)10-8-3-7(4-8)5-9/h5-8H,3-4H2,1-2H3
• InChI Key： FPMAGMLYVNZWHT-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1CC(C=O)C1

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(Propan-2-yloxy)cyclobutane-1-carbaldehyde

Introduction to 3-(Propan-2-yloxy)cyclobutane-1-carbaldehyde (CAS No. 1780193-07-8)

3-(Propan-2-yloxy)cyclobutane-1-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1780193-07-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclobutane core substituted with an aldehyde group and a propan-2-yloxy (isopropyl ether) moiety, has garnered attention due to its structural uniqueness and potential applications in synthetic chemistry and drug development.

The structural framework of 3-(Propan-2-yloxy)cyclobutane-1-carbaldehyde combines the rigidity of the cyclobutane ring with the reactivity of the aldehyde functional group, making it a versatile intermediate in organic synthesis. The presence of the propan-2-yloxy group introduces polarity and solubility characteristics that can influence its interactions with biological targets, making it a candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in cyclobutane derivatives due to their unique electronic and steric properties. These compounds often exhibit enhanced metabolic stability and improved binding affinities when incorporated into drug molecules. The aldehyde group in 3-(Propan-2-yloxy)cyclobutane-1-carbaldehyde provides a reactive site for further functionalization, allowing chemists to explore diverse chemical transformations and tailor the compound for specific applications.

One of the most compelling aspects of this compound is its potential role in the synthesis of biologically active molecules. The cyclobutane ring is known to mimic certain natural products and can be a key structural element in designing novel therapeutics. Additionally, the aldehyde functionality is widely used in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are fundamental in constructing complex molecular architectures.

Recent studies have highlighted the utility of 3-(Propan-2-yloxy)cyclobutane-1-carbaldehyde in developing novel pharmacophores. For instance, researchers have explored its use as a precursor in the synthesis of kinase inhibitors, where the cyclobutane scaffold contributes to optimal binding interactions with target enzymes. The aldehyde group can also be converted into other functional groups, such as amides or esters, expanding its synthetic utility.

The propan-2-yloxy substituent adds another layer of complexity to this molecule, influencing both its physical properties and its reactivity. This group can participate in hydrogen bonding interactions, affecting the compound's solubility and bioavailability. Such characteristics are crucial when considering potential applications in drug design, as they can impact how well a molecule interacts with biological systems.

Advances in computational chemistry have also facilitated the study of 3-(Propan-2-yloxy)cyclobutane-1-carbaldehyde. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments, including within biological systems. These predictions can guide experimental design and help optimize synthetic routes, reducing the time and resources required for drug development.

In conclusion, 3-(Propan-2-yloxy)cyclobutane-1-carbaldehyde (CAS No. 1780193-07-8) represents a promising candidate for further research in organic synthesis and pharmaceutical development. Its unique structural features—combining a cyclobutane ring with an aldehyde group and a propan-2-yloxy substituent—make it a versatile intermediate with potential applications across multiple fields. As research continues to uncover new synthetic methodologies and biological targets, compounds like this are likely to play an increasingly important role in advancing chemical science and medicine.